![molecular formula C24H24N4O3 B2533403 N-(benzo[d][1,3]dioxol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide CAS No. 1396785-42-4](/img/structure/B2533403.png)
N-(benzo[d][1,3]dioxol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(benzo[d][1,3]dioxol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide, also known as BDP-9066, is a novel compound that has been synthesized and studied for its potential use in scientific research. This compound has been found to have unique properties that make it a promising candidate for further investigation.
Scientific Research Applications
Heterocyclic Compounds in Medicinal Chemistry
N-(benzo[d][1,3]dioxol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide is a compound that likely shares characteristics with heterocyclic compounds noted for their wide range of applications in medicinal chemistry. Heterocyclic compounds are crucial in the development of pharmaceuticals due to their diverse biological activities. Quinoxaline, for instance, is a heterocyclic compound used in dyes, pharmaceuticals, and as antibiotics such as echinomycin and levomycin. Its derivatives have been investigated for their antitumoral properties and as catalysts' ligands, highlighting the broad potential of such compounds in drug discovery and catalysis (Pareek & Kishor, 2015).
Potential CNS Activity
Heterocyclic compounds with heteroatoms such as nitrogen, sulphur, and oxygen form a significant class of organic compounds and are often explored for their Central Nervous System (CNS) activities. Structures like pyridine, azole, imidazole, and pyrimidine are investigated for effects ranging from depression to euphoria to convulsion. This underscores the potential of heterocyclic compounds like this compound in the development of novel CNS drugs (Saganuwan, 2017).
Broad Biological Activities
Pyridopyridazine derivatives, structurally related to the compound , are noted for a wide spectrum of biological activities including antitumor, antibacterial, analgesic, and diuretic effects. These derivatives are recognized as selective inhibitors for enzymes like phosphodiesterase and as novel ligands for receptor sites, indicating their versatility and potential in drug development (Wojcicka & Nowicka-Zuchowska, 2018).
Role in Organic Synthesis and Catalysis
Heterocyclic N-oxide derivatives, such as those derived from pyridine and indazole, are renowned for their roles in organic synthesis and catalysis, as well as their significance in drug development due to their diverse functionalities. These compounds are involved in forming metal complexes, designing catalysts, and demonstrating biological importance with activities like anticancer and antibacterial effects. This highlights the potential of this compound in advanced chemistry and medicinal applications (Li et al., 2019).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O3/c29-24(25-19-6-8-21-22(15-19)31-16-30-21)20-7-9-23(27-26-20)28-12-10-18(11-13-28)14-17-4-2-1-3-5-17/h1-9,15,18H,10-14,16H2,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOTVEETXPXRZEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C3=NN=C(C=C3)C(=O)NC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.